Cas no 62306-08-5 (1-Ethyl-2-methyl-1,3-benzodiazole-5-carbonitrile)

• Product Name: 1-Ethyl-2-methyl-1,3-benzodiazole-5-carbonitrile
• CAS No: 62306-08-5
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• MDL: MFCD00085879
• CID: 57858
• PubChem ID: 722385
• Update Time: 2025-07-22

1-Ethyl-2-methyl-1,3-benzodiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-2-METHYL-5-CYANOBENZIMIDAZOLE
• 1-ethyl-2-methylbenzimidazole-5-carbonitrile
• 5-CYANO-1-ETHYL-2-METHYLBENZIMIDAZOLE
• 1-Ethyl-2-methyl-1,3-benzodiazole-5-carbonitrile
• 1-ethyl-2-methyl-1H-benzimidazole-5-carbonitrile
• 1-ethyl-2-methyl-1H-benzoimidazole-5-carbonitrile
• HMS2726A10
• HMS1727A04
• Z56886123
• CRSLXELXHYBDGN-UHFFFAOYSA-N
• CHEMBL1424499
• 1-Ethyl-2-methyl-1H-benzo[d]imidazole-5-carbonitrile
• BS-29068
• AKOS001073641
• 1-ethyl-2-methyl-5-cyano-benzimidazole
• 62306-08-5
• SMR000352591
• DTXSID10352289
• MLS001007461
• CS-0206837
• FT-0691028
• MFCD00085879
• 1-Ethyl-2-methyl-benzimidazole-5-carbonitrile
• STK327682

• MDL： MFCD00085879
• Inchi： 1S/C11H11N3/c1-3-14-8(2)13-10-6-9(7-12)4-5-11(10)14/h4-6H,3H2,1-2H3
• InChI Key： CRSLXELXHYBDGN-UHFFFAOYSA-N
• SMILES： N1(C(C)=NC2C=C(C#N)C=CC1=2)CC

Computed Properties

• Exact Mass: 185.09500
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 381.1±15.0 °C at 760 mmHg
• Flash Point: 184.3±20.4 °C
• PSA: 41.61000
• LogP: 2.23628
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Ethyl-2-methyl-1,3-benzodiazole-5-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-Ethyl-2-methyl-1,3-benzodiazole-5-carbonitrile

Comprehensive Overview of 1-Ethyl-2-methyl-1,3-benzodiazole-5-carbonitrile (CAS No. 62306-08-5)

1-Ethyl-2-methyl-1,3-benzodiazole-5-carbonitrile (CAS No. 62306-08-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This heterocyclic compound, characterized by its benzodiazole core and carbonitrile functional group, is widely studied for its unique chemical properties and potential applications. Researchers and industry professionals frequently search for terms like "benzodiazole derivatives," "nitrile-containing compounds," and "CAS 62306-08-5 uses" to explore its versatility.

The molecular structure of 1-Ethyl-2-methyl-1,3-benzodiazole-5-carbonitrile features an ethyl group at the 1-position and a methyl group at the 2-position, which influence its reactivity and solubility. The presence of the carbonitrile moiety at the 5-position makes it a valuable intermediate in synthetic chemistry. Recent trends in organic synthesis highlight the growing demand for nitrile-functionalized heterocycles, as they are pivotal in constructing complex molecules for drug discovery and advanced materials.

In the pharmaceutical sector, 1-Ethyl-2-methyl-1,3-benzodiazole-5-carbonitrile is explored for its potential as a building block in the development of bioactive molecules. Searches for "benzodiazole in drug design" and "nitrile groups in medicinal chemistry" reflect the compound's relevance in targeting enzymes and receptors. Its structural framework is particularly appealing for designing inhibitors and modulators, aligning with the current focus on precision medicine and targeted therapies.

From an industrial perspective, this compound is also investigated for its role in agrochemical formulations. Queries such as "benzodiazole pesticides" and "nitrile-based agrochemicals" underscore its potential in crop protection. The ethyl-methyl substitution pattern on the benzodiazole ring may contribute to enhanced stability and bioavailability, making it a candidate for next-generation agricultural solutions.

Environmental and sustainability considerations are increasingly shaping research priorities. Scientists are examining the biodegradability and eco-toxicity of 1-Ethyl-2-methyl-1,3-benzodiazole-5-carbonitrile, addressing concerns raised by searches like "green chemistry benzodiazoles" and "sustainable nitrile compounds." Innovations in catalytic processes and solvent-free reactions are being explored to minimize the environmental footprint of its synthesis.

Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize CAS No. 62306-08-5, ensuring purity and consistency for research and industrial applications. The compound's spectral data is often sought after, as indicated by searches for "benzodiazole NMR peaks" and "carbonitrile IR spectra." These tools are critical for quality control and regulatory compliance.

In summary, 1-Ethyl-2-methyl-1,3-benzodiazole-5-carbonitrile (CAS No. 62306-08-5) is a multifaceted compound with broad applicability across scientific disciplines. Its structural features and functional groups make it a subject of ongoing research, driven by queries like "benzodiazole synthesis methods" and "nitrile applications in industry." As advancements in synthetic chemistry and material science continue, this compound is poised to play a pivotal role in innovation.